![molecular formula C21H17FN2O4 B4284564 N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazide](/img/structure/B4284564.png)
N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazide
Overview
Description
N-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazide, also known as FBA-Hydrazone, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee involves the inhibition of enzymes involved in DNA replication and repair. N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee binds to the active site of these enzymes, preventing them from functioning correctly. This leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects:
N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee has been shown to have several biochemical and physiological effects. Studies have shown that N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee can induce cell death in cancer cells, reduce tumor growth, and inhibit angiogenesis. N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the significant advantages of N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee is its potent anticancer activity. N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee has been shown to be effective against various types of cancer cells, making it a promising candidate for cancer therapy. However, N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee has some limitations for lab experiments. It is a relatively new compound, and more studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee. One of the significant areas of research is the development of N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee-based drugs for cancer therapy. Studies have shown that N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee has potent anticancer activity, and further research is needed to develop drugs that can be used in clinical settings. Another area of future research is the investigation of N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee's potential applications in other fields, such as neurodegenerative diseases and inflammation.
Conclusion:
In conclusion, N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee is a promising compound with potential applications in various fields of scientific research. Its potent anticancer activity and other biochemical and physiological effects make it a promising candidate for cancer therapy and other applications. Further research is needed to fully understand its mechanism of action and potential side effects, but the future looks bright for N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee.
Scientific Research Applications
N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee is in the field of cancer research. Studies have shown that N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. N'-{3-[(4-fluorobenzyl)oxy]benzylidene}-2,5-dihydroxybenzohydrazidee induces cell death in cancer cells by inhibiting the activity of enzymes involved in DNA replication and repair.
Properties
IUPAC Name |
N-[(E)-[3-[(4-fluorophenyl)methoxy]phenyl]methylideneamino]-2,5-dihydroxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O4/c22-16-6-4-14(5-7-16)13-28-18-3-1-2-15(10-18)12-23-24-21(27)19-11-17(25)8-9-20(19)26/h1-12,25-26H,13H2,(H,24,27)/b23-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALKAETVAHDDVQR-FSJBWODESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC2=CC=C(C=C2)F)C=NNC(=O)C3=C(C=CC(=C3)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)OCC2=CC=C(C=C2)F)/C=N/NC(=O)C3=C(C=CC(=C3)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.